Cas no 2172344-89-5 (3-cyclopropyl-9-(2-methylpropyl)-1-oxa-5,9-diazaspiro5.5undecane)

3-cyclopropyl-9-(2-methylpropyl)-1-oxa-5,9-diazaspiro5.5undecane structure
2172344-89-5 structure
Product Name:3-cyclopropyl-9-(2-methylpropyl)-1-oxa-5,9-diazaspiro5.5undecane
CAS No:2172344-89-5
MF:C15H28N2O
MW:252.395624160767
CID:6597555
PubChem ID:165518738
Update Time:2025-07-08

3-cyclopropyl-9-(2-methylpropyl)-1-oxa-5,9-diazaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

    • 3-cyclopropyl-9-(2-methylpropyl)-1-oxa-5,9-diazaspiro5.5undecane
    • EN300-1279635
    • 2172344-89-5
    • 3-cyclopropyl-9-(2-methylpropyl)-1-oxa-5,9-diazaspiro[5.5]undecane
    • Inchi: 1S/C15H28N2O/c1-12(2)10-17-7-5-15(6-8-17)16-9-14(11-18-15)13-3-4-13/h12-14,16H,3-11H2,1-2H3
    • InChI Key: YHBUVGDXXDPCQK-UHFFFAOYSA-N
    • SMILES: O1CC(CNC21CCN(CC(C)C)CC2)C1CC1

Computed Properties

  • Exact Mass: 252.220163521g/mol
  • Monoisotopic Mass: 252.220163521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 24.5Ų

3-cyclopropyl-9-(2-methylpropyl)-1-oxa-5,9-diazaspiro5.5undecane Pricemore >>

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3-cyclopropyl-9-(2-methylpropyl)-1-oxa-5,9-diazaspiro5.5undecane Related Literature

Additional information on 3-cyclopropyl-9-(2-methylpropyl)-1-oxa-5,9-diazaspiro5.5undecane

Comprehensive Overview of 3-cyclopropyl-9-(2-methylpropyl)-1-oxa-5,9-diazaspiro[5.5]undecane (CAS No. 2172344-89-5)

The compound 3-cyclopropyl-9-(2-methylpropyl)-1-oxa-5,9-diazaspiro[5.5]undecane (CAS No. 2172344-89-5) is a spirocyclic structure featuring a unique blend of cyclopropyl and 2-methylpropyl substituents. Its molecular framework, characterized by a 1-oxa-5,9-diazaspiro[5.5]undecane core, has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity. This article delves into its properties, applications, and relevance to current scientific trends, addressing frequently searched queries such as "spirocyclic compounds in drug discovery" and "CAS 2172344-89-5 applications."

From a structural perspective, the spiro[5.5]undecane scaffold is notable for its three-dimensional rigidity, which enhances binding affinity to biological targets. The inclusion of a cyclopropyl group introduces steric constraints, while the 2-methylpropyl side chain may influence lipophilicity—a critical factor in drug design. Researchers exploring "small molecule modulators of protein-protein interactions" often prioritize such scaffolds due to their ability to mimic peptide motifs. Computational studies of CAS 2172344-89-5 suggest potential interactions with G-protein-coupled receptors (GPCRs), aligning with trends in "GPCR-targeted therapeutics."

Synthetic routes to 3-cyclopropyl-9-(2-methylpropyl)-1-oxa-5,9-diazaspiro[5.5]undecane typically involve multi-step strategies, including cyclopropanation and spiroannulation. Recent patents highlight its utility as an intermediate for central nervous system (CNS) agents, resonating with searches like "spirocyclic CNS drugs 2024." Its stability under physiological conditions—addressed in queries such as "metabolic stability of spiro compounds"—makes it a candidate for further preclinical evaluation.

Beyond pharmaceuticals, this compound's agrochemical potential is under investigation. Its heterocyclic architecture aligns with modern pesticide design principles, particularly in addressing "resistance management in crop protection." Analytical methods for CAS 2172344-89-5, including HPLC and LC-MS protocols, are frequently discussed in forums on "impurity profiling of complex heterocycles."

In summary, 3-cyclopropyl-9-(2-methylpropyl)-1-oxa-5,9-diazaspiro[5.5]undecane represents a versatile scaffold bridging medicinal and agricultural chemistry. Its exploration reflects broader industry shifts toward spirocyclic platforms and answers growing searches for "innovative heterocyclic building blocks." Future studies may clarify its role in next-generation therapeutics and sustainable agrochemicals.

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